Tripeptide-10 citrulline

Specification

• CAS No.: 960531-53-7
• Molecular Formula: C22H42N8O7
• Molecular Weight: 530.63
• IUPAC Name: (3S)-4-[[(2S,3S)-1-[[(2S)-1-amino-5-(carbamoylamino)-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-[[(2S)-2,6-diaminohexanoyl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C22H42N8O7/c1-3-12(2)17(21(36)28-14(18(25)33)8-6-10-27-22(26)37)30-20(35)15(11-16(31)32)29-19(34)13(24)7-4-5-9-23/h12-15,17H,3-11,23-24H2,1-2H3,(H2,25,33)(H,28,36)(H,29,34)(H,30,35)(H,31,32)(H3,26,27,37)/t12-,13-,14-,15-,17-/m0/s1
• Standard InChI Key: GKPMARPRXONRJX-BWJWTDLKSA-N
• SMILES: CCC(C)C(C(=O)NC(CCCNC(=O)N)C(=O)N)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)N
• Appearance: Solid powder

Introduction

Chemical Properties and Structure

Tripeptide-10 Citrulline, also known by its trade name Decorinyl, is a synthetic tetrapeptide engineered in 2008 to mimic the protein decorin's action on collagen fibers. This specialized compound features a peptide chain with a distinctive +, –, 0, + charge pattern, which is crucial for binding decorin to collagen.

Chemical Identification

Parameter	Value
CAS Number	960531-53-7
Chemical Formula	C₂₂H₄₂N₈O₇
Molecular Weight	530.63 g/mol
Exact Mass	530.32
Elemental Analysis	C: 49.80%, H: 7.98%, N: 21.12%, O: 21.11%

Table 1: Chemical identification parameters of Tripeptide-10 Citrulline

Physical Properties

Tripeptide-10 Citrulline possesses specific physical characteristics that influence its stability and formulation capabilities in skincare products.

Property	Value
Density	1.3±0.1 g/cm³
Boiling Point (760 mmHg)	965.2±65.0 °C
Flash Point	537.6±34.3 °C
Natural Content (ISO 16128)	98.63%

Table 2: Physical properties of Tripeptide-10 Citrulline

Structural Composition

Chemically, Tripeptide-10 Citrulline is a product of the reaction between three amino acids (aspartic acid, isoleucine, and lysine) and 5-ureido-2-aminopentanoic acid (citrulline). The compound is formally identified as L-Lysyl-L-alpha-aspartyl-L-isoleucyl-N5-(aminocarbonyl)-L-ornithinamide, highlighting its peptide structure with specific amino acid sequence.

Mechanism of Action

Tripeptide-10 Citrulline's effectiveness stems from its ability to mimic and replace the functions of decorin, a critical protein involved in collagen management within the skin matrix.

Age-Related Considerations

As the skin ages, decorin (the natural protein that controls collagen aggregation) becomes truncated and progressively loses its effectiveness. This modified, non-functional form of decorin, which is absent in young skin, cannot properly interact with collagen. Tripeptide-10 Citrulline serves as a substitute, addressing this deficiency by providing the necessary regulatory functions that maintain proper collagen structure.

Triple-Effect Mechanism

Research has demonstrated that Tripeptide-10 Citrulline offers a comprehensive approach to collagen management through three distinct actions:

• Stimulation of collagen synthesis (types I, III, and IV)

• Regulation of collagen fiber dimensions

• Prevention of enzymatic degradation of existing collagen

This triple-effect mechanism makes it particularly valuable in preventing the main causes of collagen damage in mature skin.

Clinical Efficacy and Research Findings

Scientific investigations have validated the efficacy of Tripeptide-10 Citrulline in improving various skin parameters.

Controlled Clinical Study Results

A prospective, randomized controlled study involving 24 healthy volunteers examined the efficacy of Tripeptide-10 Citrulline alone and in combination with acetyl hexapeptide-3 over a 60-day period. The participants were divided into four groups:

Group	Treatment
G1	Combination of acetyl hexapeptide-3 with Tripeptide-10 Citrulline
G2	Tripeptide-10 Citrulline only
G3	Acetyl hexapeptide-3 only
G4	Neither peptide (control)

Table 3: Treatment groups in clinical efficacy study

The study evaluated two key parameters:

• Skin microtopography (parameters cR2 and cR3) using a skin visioscan

• Transepidermal water loss (TEWL) using a tewameter

Statistical Findings

The results showed significant improvements in skin parameters across different time points:

After 20 days:

• Significant differences in cR2 and cR3 measurements between groups G1 and G2 (cR2 P=.045, cR3 P=.044)

• Significant differences between G2 and G3 groups (cR2 P=.017, cR3 P=.017)

• Significant differences between G3 and G4 groups (cR2 P=.022)

• Significant differences between G2 and G4 groups (cR3 P=.028)

After 60 days:

• Significant differences between groups G1 and G3 (cR2 P=.016, cR3 P=.025)

• Significant differences between groups G2 and G3 (cR2 P=.044, cR3 P=.044)

• Significant differences between groups G1 and G4 (cR2 P=.025)

TEWL changes:

• After 20 days: Significant differences between groups G1 and G3 (P=.03), G2 and G3 (P=.045), and G3 and G4 (P=.025)

• After 40 days: Significant differences between groups G2 and G3 (P=.028) and groups G3 and G4 (P=.01)

The study concluded that Tripeptide-10 Citrulline demonstrated clear antiwrinkle efficacy and possibly improved transepidermal water loss, providing clinical evidence for its beneficial effects on skin parameters.

Applications in Skincare and Cosmetics

Tripeptide-10 Citrulline has found widespread applications in various skincare formulations due to its proven efficacy in improving skin elasticity and appearance.

Product Categories

According to the Environmental Working Group's Skin Deep database, Tripeptide-10 Citrulline is incorporated into numerous cosmetic product categories:

Product Category	Number of Products
Facial moisturizer/treatment	8
Around-eye cream	2
Serums & essences	1
Exfoliant/scrub	1
Mask	1
Daily use with SPF	1
Moisturizer	1
Nail polish	1

Table 4: Distribution of Tripeptide-10 Citrulline across product categories

Formulation Considerations

Tripeptide-10 Citrulline is particularly valued in anti-aging formulations where it addresses multiple aspects of skin aging simultaneously. Its ability to improve collagen organization makes it especially suitable for products targeting skin firmness, elasticity, and wrinkle reduction.

Benefits and Efficacy in Skin Rejuvenation

The multiple benefits of Tripeptide-10 Citrulline make it a valuable ingredient in advanced skincare formulations targeting age-related skin changes.

Promotion of Collagen Production

The main function of Tripeptide-10 Citrulline is to stimulate collagen synthesis, which is crucial for maintaining a firm and youthful skin structure. By enhancing the production of different collagen types (I, III, and IV), it provides comprehensive support for the skin's extracellular matrix.

Improvement of Skin Elasticity

By stimulating collagen production and ensuring proper organization of collagen fibers, Tripeptide-10 Citrulline significantly improves skin elasticity and reduces visible signs of aging. This enhancement in elasticity contributes to a more resilient and youthful appearance.

Skin Firming Effects

As an effective ingredient in skincare, Tripeptide-10 Citrulline helps improve skin firmness, offering a noticeable tightening effect. This property makes it particularly beneficial for addressing sagging skin, a common concern in mature skin types.